![molecular formula C13H17NO2 B4018607 N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide](/img/structure/B4018607.png)
N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide
Overview
Description
N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide, also known as HEPPA, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties.
Mechanism of Action
N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide is believed to exert its pharmacological effects through the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway is involved in the regulation of oxidative stress and inflammation, and its activation has been shown to have neuroprotective effects.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been found to increase the activity of antioxidant enzymes, reduce the production of reactive oxygen species, and inhibit the release of pro-inflammatory cytokines. Additionally, N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide has been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide in lab experiments is its relatively low toxicity compared to other compounds that have been studied for their neuroprotective properties. However, one limitation is that more research is needed to fully understand its pharmacological effects and potential therapeutic applications.
Future Directions
There are several future directions for research on N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide. One area of interest is the development of more potent and selective analogs of N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide that could be used as therapeutic agents. Additionally, further investigation is needed to determine the optimal dosage and administration route for N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide, as well as its potential interactions with other drugs. Finally, more research is needed to determine the long-term safety and efficacy of N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide in humans.
Scientific Research Applications
N-(2-hydroxyethyl)-N-[(2E)-3-phenylprop-2-en-1-yl]acetamide has been studied for its potential pharmacological properties, including its ability to act as a neuroprotective agent, anti-inflammatory agent, and antioxidant. It has also been investigated for its potential use in the treatment of Alzheimer’s disease and other neurodegenerative disorders.
properties
IUPAC Name |
N-(2-hydroxyethyl)-N-[(E)-3-phenylprop-2-enyl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-12(16)14(10-11-15)9-5-8-13-6-3-2-4-7-13/h2-8,15H,9-11H2,1H3/b8-5+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUNANKPYNSHIEJ-VMPITWQZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CCO)CC=CC1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N(CCO)C/C=C/C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Hydroxyethyl)-N-[(2E)-3-phenylprop-2-EN-1-YL]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.